Cas no 2229468-48-6 (3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine
• CAS No: 2229468-48-6
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 6396537
• PubChem ID: 165707279
• Update Time: 2025-08-05

3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine
• EN300-1916733
• 2229468-48-6

• Inchi： 1S/C12H18BrN/c1-9-8-10(13)4-5-11(9)12(2,3)6-7-14/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： XMZUIWHJYXERCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(C)(C)CCN

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine

Introduction to 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine (CAS No. 2229468-48-6)

3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile applications. This compound, identified by the CAS number 2229468-48-6, has garnered attention due to its potential in various biochemical and pharmacological research areas. The molecular framework of this compound consists of a phenyl ring substituted with bromine and a methyl group at the 4th and 2nd positions, respectively, attached to a butan-1-amine backbone. This unique structural configuration imparts distinct chemical properties that make it a valuable candidate for further exploration.

The synthesis of 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine involves meticulous chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the bromination of 2-methylphenol, followed by nucleophilic substitution reactions to introduce the amine group at the third position of the butane chain. The presence of both bromine and methyl substituents on the aromatic ring enhances the reactivity of the molecule, making it a suitable intermediate for constructing more complex pharmacophores.

In recent years, this compound has been extensively studied for its role in developing novel therapeutic agents. The phenyl ring with bromine and methyl substituents serves as a key pharmacophore, interacting with biological targets in ways that can modulate various physiological processes. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and neurological disorders. These findings have opened new avenues for drug discovery, particularly in the treatment of chronic diseases where targeted inhibition is crucial.

One of the most compelling aspects of 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine is its potential as a scaffold for designing small-molecule drugs. The flexibility of its structure allows chemists to modify various functional groups while retaining its core pharmacological activity. This adaptability has led to several innovative drug candidates being developed in academic and industrial research settings. For example, researchers have explored its use in creating ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of cellular functions and are often targeted by therapeutic drugs.

The compound's interaction with biological systems has also been a focus of interest in computational chemistry studies. Advanced molecular modeling techniques have been employed to predict how 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine might bind to target proteins, providing insights into its mechanism of action. These simulations have helped refine synthetic strategies by identifying optimal positions for functionalization, thereby enhancing the potency and selectivity of potential drug candidates.

Furthermore, the environmental stability and metabolic pathways associated with this compound have been subjects of rigorous investigation. Understanding how the body processes such molecules is essential for developing drugs that are both effective and safe. Preliminary studies suggest that 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine undergoes biotransformation through several pathways, including oxidation and conjugation reactions, which can influence its bioavailability and duration of action.

The pharmaceutical industry has taken note of these findings, leading to increased investment in research involving this compound. Companies are particularly interested in exploring its potential as an intermediate for producing next-generation drugs that address unmet medical needs. The ability to fine-tune its structure while maintaining biological activity makes it an attractive candidate for further development.

In conclusion, 3-(4-bromo-2-methylphenyl)-3-methylbutan-1-amine (CAS No. 2229468-48-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse applications make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in shaping the future of drug discovery and development.